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Compound of Interest

Compound Name:
DL-p-Chlorophenylalanine

hydrochloride

CAS No.: 51274-82-9

Cat. No.: B7796967

Get Quote

Welcome to the technical support center for researchers utilizing p-Chlorophenylalanine

(PCPA) for experimental serotonin (5-HT) depletion. This guide is designed to provide in-depth

troubleshooting for common issues encountered during these protocols, ensuring the integrity

and reproducibility of your research. We will delve into the causality behind experimental

choices, provide self-validating protocols, and ground our recommendations in authoritative

scientific literature.

Understanding the Mechanism: How PCPA Works
p-Chlorophenylalanine is a selective and irreversible inhibitor of tryptophan hydroxylase (TPH),

the rate-limiting enzyme in the biosynthesis of serotonin.[1] By inhibiting TPH, PCPA effectively

blocks the conversion of tryptophan to 5-hydroxytryptophan, the precursor to serotonin. This

leads to a profound and long-lasting depletion of 5-HT in the brain and peripheral tissues. It is

important to note that PCPA inhibits both isoforms of the enzyme, TPH1 (primarily in the

periphery) and TPH2 (primarily in the brain).[2]
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The effects of PCPA on serotonin levels are drastic, with studies showing that serotonin can

become undetectable within the first day after administration.[1] Recovery of serotonin levels

requires the synthesis of new TPH enzyme, which can take several days to weeks.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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